isoamericanol A
isoamericanol A
Brand Name:
Vulcanchem
CAS No.:
133838-66-1
VCID:
VC0159879
InChI:
InChI=1S/C18H18O6/c19-7-1-2-11-3-6-15-16(8-11)24-18(17(10-20)23-15)12-4-5-13(21)14(22)9-12/h1-6,8-9,17-22H,7,10H2/b2-1+/t17-,18-/m1/s1
SMILES:
C1=CC2=C(C=C1C=CCO)OC(C(O2)CO)C3=CC(=C(C=C3)O)O
Molecular Formula:
C18H18O6
Molecular Weight:
330.3 g/mol
isoamericanol A
CAS No.: 133838-66-1
Main Products
VCID: VC0159879
Molecular Formula: C18H18O6
Molecular Weight: 330.3 g/mol
CAS No. | 133838-66-1 |
---|---|
Product Name | isoamericanol A |
Molecular Formula | C18H18O6 |
Molecular Weight | 330.3 g/mol |
IUPAC Name | 4-[(2R,3R)-2-(hydroxymethyl)-6-[(E)-3-hydroxyprop-1-enyl]-2,3-dihydro-1,4-benzodioxin-3-yl]benzene-1,2-diol |
Standard InChI | InChI=1S/C18H18O6/c19-7-1-2-11-3-6-15-16(8-11)24-18(17(10-20)23-15)12-4-5-13(21)14(22)9-12/h1-6,8-9,17-22H,7,10H2/b2-1+/t17-,18-/m1/s1 |
Standard InChIKey | PPZYUSOIUGJLFB-ZHEVZCJESA-N |
Isomeric SMILES | C1=CC2=C(C=C1/C=C/CO)O[C@@H]([C@H](O2)CO)C3=CC(=C(C=C3)O)O |
SMILES | C1=CC2=C(C=C1C=CCO)OC(C(O2)CO)C3=CC(=C(C=C3)O)O |
Canonical SMILES | C1=CC2=C(C=C1C=CCO)OC(C(O2)CO)C3=CC(=C(C=C3)O)O |
Synonyms | isoamericanol A |
PubChem Compound | 6444016 |
Last Modified | Nov 11 2021 |
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